Cas no 71319-72-7 (N1-(3-Nitrophenyl)ethane-1,2-diamine)

N1-(3-Nitrophenyl)ethane-1,2-diamine structure
71319-72-7 structure
Product Name:N1-(3-Nitrophenyl)ethane-1,2-diamine
CAS No:71319-72-7
MF:C8H11N3O2
MW:181.191841363907
CID:1089724
PubChem ID:11074017
Update Time:2025-04-20

N1-(3-Nitrophenyl)ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(3-Nitrophenyl)ethane-1,2-diamine
    • N-(2-aMinoethyl)-3-nitrobenzenaMine
    • N'-(3-nitrophenyl)ethane-1,2-diamine
    • N1-(3-nitrophenyl)-1,2-Ethanediamine
    • SCHEMBL8223354
    • DTXSID70454218
    • FT-0723342
    • CS-0455143
    • A898158
    • 71319-72-7
    • AKOS009506046
    • N1-(3-Nitrophenyl)ethane-1,2-diamine;
    • Inchi: 1S/C8H11N3O2/c9-4-5-10-7-2-1-3-8(6-7)11(12)13/h1-3,6,10H,4-5,9H2
    • InChI Key: JQMSHLIFDQOFRL-UHFFFAOYSA-N
    • SMILES: [O-][N+](C1=CC=CC(=C1)NCCN)=O

Computed Properties

  • Exact Mass: 181.085126602g/mol
  • Monoisotopic Mass: 181.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 83.9Ų

Experimental Properties

  • Density: 1.285±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (1.6 g/l) (25 º C),

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